Cas no 898419-24-4 (1-(3,4-dimethoxyphenyl)-4-(2,5-dimethylphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(3,4-dimethoxyphenyl)-4-(2,5-dimethylphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 898419-24-4
• MF: C₂₁H₂₂N₂O₄
• MW: 366.410385608673
• CID: 6444476
• Update Time: 2025-07-15

1-(3,4-dimethoxyphenyl)-4-(2,5-dimethylphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)-4-(2,5-dimethylphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• 2,3-Pyrazinedione, 1-(3,4-dimethoxyphenyl)-4-[(2,5-dimethylphenyl)methyl]-1,4-dihydro-

• Inchi： 1S/C21H22N2O4/c1-14-5-6-15(2)16(11-14)13-22-9-10-23(21(25)20(22)24)17-7-8-18(26-3)19(12-17)27-4/h5-12H,13H2,1-4H3
• InChI Key： LUDYZGVEROOQSK-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(OC)C(OC)=C2)C=CN(CC2=CC(C)=CC=C2C)C1=O

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 536.4±60.0 °C(Predicted)
• pka: -0.29±0.20(Predicted)

Additional information on 1-(3,4-dimethoxyphenyl)-4-(2,5-dimethylphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione

Introduction to 1-(3,4-dimethoxyphenyl)-4-(2,5-dimethylphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 898419-24-4)

1-(3,4-dimethoxyphenyl)-4-(2,5-dimethylphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 898419-24-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazine derivatives and is characterized by its unique structural features and potential biological activities. The compound's structure includes a tetrahydropyrazine core with substituents such as 3,4-dimethoxyphenyl and 2,5-dimethylphenyl groups, which contribute to its diverse pharmacological properties.

The synthesis of 1-(3,4-dimethoxyphenyl)-4-(2,5-dimethylphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled researchers to develop more efficient and environmentally friendly routes for the production of this compound. For instance, the use of green chemistry principles and catalytic systems has significantly reduced the environmental impact of its synthesis.

In terms of its biological activities, 1-(3,4-dimethoxyphenyl)-4-(2,5-dimethylphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione has shown promising results in various preclinical studies. Research has demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines and enzymes. Additionally, studies have explored its anti-cancer properties, particularly in inhibiting the proliferation of cancer cells and inducing apoptosis. These findings have opened new avenues for the development of novel therapeutic agents targeting inflammatory diseases and cancer.

The pharmacokinetic properties of 1-(3,4-dimethoxyphenyl)-4-(2,5-dimethylphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione have also been extensively studied. Its high bioavailability and favorable metabolic stability make it a suitable candidate for further clinical evaluation. Preclinical data suggest that the compound can effectively cross the blood-brain barrier (BBB), which is crucial for treating central nervous system (CNS) disorders. This property has led to investigations into its potential as a neuroprotective agent in conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of 1-(3,4-dimethoxyphenyl)-4-(2,5-dimethylphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. These findings support its potential for safe human use and pave the way for future clinical trials.

In conclusion, 1-(3,4-dimethoxyphenyl)-4-(2,5-dimethylphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 898419-24-4) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.